Cas no 2121512-41-0 (2,6-Dimethyl-4-fluorophenylboronic acid pinacol ester)

• Product Name: 2,6-Dimethyl-4-fluorophenylboronic acid pinacol ester
• CAS No: 2121512-41-0
• MF: C₁₄H₂₀BFO₂
• MW: 250.116807937622
• MDL: MFCD30189379
• CID: 5078911
• Update Time: 2026-03-01

2,6-Dimethyl-4-fluorophenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-4-fluorophenylboronic acid pinacol ester
• 2-(4-Fluoro-2,6-dimethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD30189379
• Inchi： 1S/C14H20BFO2/c1-9-7-11(16)8-10(2)12(9)15-17-13(3,4)14(5,6)18-15/h7-8H,1-6H3
• InChI Key： NYCCGTUGVZBFTF-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(B2OC(C)(C)C(C)(C)O2)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 291
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 2,6-Dimethyl-4-fluorophenylboronic acid pinacol ester

2,6-Dimethyl-4-fluorophenylboronic acid pinacol ester (CAS 2121512-41-0): A Versatile Boronic Ester for Modern Organic Synthesis

In the rapidly evolving field of organic chemistry, 2,6-Dimethyl-4-fluorophenylboronic acid pinacol ester (CAS 2121512-41-0) has emerged as a valuable building block for pharmaceutical intermediates and material science applications. This boronic ester compound belongs to the important class of arylboronic acid derivatives, which have gained significant attention due to their unique reactivity in cross-coupling reactions.

The molecular structure of 2,6-dimethyl-4-fluorophenyl pinacol boronate features a fluorinated aromatic ring with two methyl groups at ortho positions, providing both steric and electronic effects that influence its reactivity. The pinacol boronic ester moiety offers enhanced stability compared to free boronic acids, making this compound particularly useful for storage and handling in synthetic applications.

Recent trends in organic synthesis have shown growing interest in fluorinated boronic esters, as evidenced by increasing search queries for "fluorinated Suzuki coupling reagents" and "stable arylboron compounds." The presence of both fluorine and methyl substituents in 2,6-Dimethyl-4-fluorophenylboronic acid pinacol ester makes it an attractive candidate for researchers developing new pharmaceutical intermediates or functional materials with specific electronic properties.

One of the most common applications of this compound is in metal-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura coupling. The 2,6-dimethyl-4-fluorophenyl fragment can be efficiently transferred to various coupling partners, enabling the construction of complex molecular architectures. This reactivity aligns with current research interests in "C-F bond activation" and "selective aromatic functionalization," as seen in recent literature and patent filings.

The stability of pinacol boronic esters like 2,6-Dimethyl-4-fluorophenylboronic acid pinacol ester makes them preferable for many synthetic applications. Unlike their boronic acid counterparts, these esters are less prone to protodeboronation and demonstrate better solubility in organic solvents. These properties contribute to their popularity in combinatorial chemistry and high-throughput screening approaches, addressing the growing demand for "stable boron reagents" in drug discovery programs.

In material science, the 2,6-dimethyl-4-fluorophenyl moiety introduced through this boronic ester can impart unique electronic characteristics to organic semiconductors and liquid crystals. The combination of fluorine and methyl substituents allows for fine-tuning of molecular packing and charge transport properties, making this compound relevant for researchers working on "organic electronic materials" and "molecular engineering."

The synthesis and handling of 2,6-Dimethyl-4-fluorophenylboronic acid pinacol ester require standard precautions for organoboron compounds. While not classified as hazardous, proper storage under inert atmosphere and protection from moisture are recommended to maintain the compound's integrity. These handling considerations reflect the broader industry focus on "safe handling of synthetic intermediates" and "stable reagent alternatives."

Market analysis shows increasing demand for specialized boronic acid derivatives, with 2,6-Dimethyl-4-fluorophenylboronic acid pinacol ester being particularly sought after for medicinal chemistry applications. The compound's CAS number (2121512-41-0) serves as a unique identifier in chemical databases and procurement systems, facilitating its use in research and development projects worldwide.

Recent publications have highlighted the utility of fluorinated arylboron compounds in the development of PET imaging agents and biologically active molecules. The specific substitution pattern of 2,6-Dimethyl-4-fluorophenylboronic acid pinacol ester makes it valuable for creating compounds with improved metabolic stability and membrane permeability, addressing current challenges in "drug-like property optimization."

Quality control of 2,6-Dimethyl-4-fluorophenyl pinacol boronate typically involves analytical techniques such as NMR spectroscopy and HPLC. The compound's purity is crucial for achieving high yields in cross-coupling reactions, reflecting the pharmaceutical industry's emphasis on "reliable synthetic building blocks" and "reproducible reaction conditions."

As research continues to explore new applications of arylboronic acid derivatives, compounds like 2,6-Dimethyl-4-fluorophenylboronic acid pinacol ester are expected to play increasingly important roles. Their combination of stability, reactivity, and structural versatility makes them indispensable tools for synthetic chemists working on cutting-edge projects in drug discovery and materials development.